1-(3-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-3-methylbut-2-en-1-one

Specification

• CAS No.: 1705878-87-0
• Molecular Formula: C19H22FN3O2
• Molecular Weight: 343.402
• IUPAC Name: 1-[3-[[3-(2-fluorophenyl)-1,2,4-oxadiazol-5-yl]methyl]piperidin-1-yl]-3-methylbut-2-en-1-one
• Standard InChI: InChI=1S/C19H22FN3O2/c1-13(2)10-18(24)23-9-5-6-14(12-23)11-17-21-19(22-25-17)15-7-3-4-8-16(15)20/h3-4,7-8,10,14H,5-6,9,11-12H2,1-2H3
• Standard InChI Key: FSXTWXNKXVHFEJ-UHFFFAOYSA-N
• SMILES: CC(=CC(=O)N1CCCC(C1)CC2=NC(=NO2)C3=CC=CC=C3F)C

Introduction

The compound 1-(3-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-3-methylbut-2-en-1-one is a complex organic molecule that incorporates several functional groups, including a piperidine ring, an oxadiazole ring, and a fluorophenyl group. This compound is of interest due to its potential biological activity and synthetic complexity.

Biological Activity and Applications

While specific biological activities or applications of 1-(3-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-3-methylbut-2-en-1-one are not mentioned in the search results, compounds with similar structures often exhibit pharmacological properties. For instance, oxadiazole derivatives are known for their potential as antimicrobial, anti-inflammatory, and anticancer agents.

Related Compounds

• [3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl]methanamine](pplx://action/followup): This compound, with a similar oxadiazole structure, is documented in PubChem (CID 23008061) and might serve as a precursor or analog in synthetic pathways.

• 3-(3-Fluorophenyl)-1-methyl-1H-1,2,4-triazole: Although structurally different, this compound shares the fluorophenyl moiety and is studied for its chemical properties (PubChem CID 163359488).

Data Table: Comparison of Related Compounds

Compound Name	Molecular Formula	CAS Number	Biological Activity
3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl]methanamine	C9H8FN3O	Not specified	Potential precursor or analog
3-(3-Fluorophenyl)-1-methyl-1H-1,2,4-triazole	C9H8FN3	Not specified	Chemical properties studied
1-(3-((3-(2-Fluorophenyl)-1,2,4-oxadiazol-5-yl)methyl)piperidin-1-yl)-3-methylbut-2-en-1-one	Not specified	Not specified	Potential pharmacological applications

Future Research Directions

• Synthesis Optimization: Developing efficient synthesis protocols to produce this compound in high yield and purity.

• Biological Screening: Conducting in vitro and in vivo studies to assess its pharmacological properties and potential therapeutic applications.

• Structure-Activity Relationship (SAR) Studies: Modifying the compound's structure to enhance its biological activity and reduce potential side effects.